2-{9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene}acetonitrile

• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol
• IUPAC Name: 2-(9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene)acetonitrile
• InChI: InChI=1S/C16H18N2O/c17-7-6-14-8-15-11-19-12-16(9-14)18(15)10-13-4-2-1-3-5-13/h1-6,15-16H,8-12H2
• InChI Key: JHNVPZHYJKJYSW-UHFFFAOYSA-N
• Canonical SMILES: C1C2COCC(N2CC3=CC=CC=C3)CC1=CC#N

Description

2-{9-Benzyl-3-oxa-9-azabicyclo[331]nonan-7-ylidene}acetonitrile is a complex organic compound with a unique bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene}acetonitrile typically involves multiple steps starting from simpler precursors. One common route involves the formation of the bicyclic core through a series of cyclization reactions. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to scale up the process. This includes the use of continuous flow reactors and automated systems to control reaction parameters precisely. The goal is to achieve consistent quality and high throughput .

Chemical Reactions Analysis

Types of Reactions

2-{9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene}acetonitrile can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen to the molecule.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions vary depending on the desired transformation but often involve controlled temperatures and inert atmospheres .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield ketones or alcohols, while reduction could produce amines or hydrocarbons .

Scientific Research Applications

2-{9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene}acetonitrile has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism by which 2-{9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene}acetonitrile exerts its effects involves interactions with molecular targets such as enzymes or receptors. These interactions can modulate biological pathways, leading to various physiological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-one: Shares a similar bicyclic structure but differs in functional groups.

9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one: Another related compound with variations in the bicyclic core.

Uniqueness

2-{9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene}acetonitrile is unique due to its specific functional groups and the resulting chemical properties.